Cas no 653571-07-4 (3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)-)
![3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)- structure](https://www.kuujia.com/scimg/cas/653571-07-4x500.png)
653571-07-4 structure
Product name:3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)-
3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)-
- 3,4-Pyrrolidinediol,2-[[(phenylmethyl)amino]methyl]-,(2S,3R,4S)-(9CI)
- (2S,3R,4S)-2-((Benzylamino)methyl)pyrrolidine-3,4-diol
- 653571-07-4
- DTXSID90667202
- (2S,3R,4S)-2-[(benzylamino)methyl]pyrrolidine-3,4-diol
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- Inchi: InChI=1S/C12H18N2O2/c15-11-8-14-10(12(11)16)7-13-6-9-4-2-1-3-5-9/h1-5,10-16H,6-8H2/t10-,11-,12+/m0/s1
- InChI Key: SXQQUIDMNYCBEU-SDDRHHMPSA-N
- SMILES: C1C(C(C(N1)CNCC2=CC=CC=C2)O)O
Computed Properties
- Exact Mass: 222.13694
- Monoisotopic Mass: 222.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.5A^2
- XLogP3: 0
Experimental Properties
- PSA: 64.52
3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)- Related Literature
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
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Edgar D. Goluch,Jwa-Min Nam,Dimitra G. Georganopoulou,Thomas N. Chiesl,Kashan A. Shaikh,Kee S. Ryu,Annelise E. Barron,Chad A. Mirkin,Chang Liu Lab Chip, 2006,6, 1293-1299
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Yuye Wang,Shiyue Liu,Tiankai Zhang,Hengji Cong,Yuanyuan Wei,Jianbin Xu,Yi-Ping Ho,Siu-Kai Kong,Ho-Pui Ho Lab Chip, 2019,19, 3870-3879
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Ryota Sakamoto,Taishiro Sasaki,Norikazu Honda,Takeshi Yamamura Chem. Commun., 2009, 5156-5158
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Tarun Mistri,Rabiul Alam,Malay Dolai,Sushil Kumar Mandal,Anisur Rahman Khuda-Bukhsh,Mahammad Ali Org. Biomol. Chem., 2013,11, 1563-1569
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Mingguang Ren,Qingyu Xu,Shoujuan Wang,Lu Liu,Fangong Kong Chem. Commun., 2020,56, 13351-13354
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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